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Compound of Interest

Compound Name: Methyl 6-hydroxy-5-nitronicotinate

Cat. No.: B1287786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Methyl 6-
hydroxy-5-nitronicotinate (CAS No. 222970-61-8). The information presented is intended for

use by trained professionals in a laboratory or drug development setting. As toxicological

properties of this compound have not been thoroughly investigated, it is imperative to handle it

with the utmost caution, treating it as a substance with significant potential hazards.[1]

Chemical and Physical Properties
Limited quantitative data is available for Methyl 6-hydroxy-5-nitronicotinate. The following

table summarizes the known physical and chemical properties.
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Property Value Source

Molecular Formula C₇H₆N₂O₅
PubChem[2], Angene

Chemical[1]

Molecular Weight 198.13 g/mol
PubChem[2], Angene

Chemical[1]

Appearance Solid Angene Chemical[1]

Boiling Point 365.4 °C at 760 mmHg Angene Chemical[1]

CAS Number 222970-61-8
PubChem[2], Angene

Chemical[1]

IUPAC Name
methyl 5-nitro-6-oxo-1H-

pyridine-3-carboxylate
PubChem[2]

Hazard Identification and Classification
Methyl 6-hydroxy-5-nitronicotinate is classified as a hazardous substance. The primary and

most severe hazard identified is its potential to cause severe skin burns and eye damage.[1][2]

GHS Classification
The following table outlines the Globally Harmonized System (GHS) classification for this

compound.

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

1B/1C

H314: Causes

severe skin

burns and eye

damage

alt text Danger

Source: ECHA C&L Inventory, Angene Chemical SDS[1][2]

Summary of Hazards
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Primary Hazard: Corrosive. Causes severe skin burns and eye damage upon contact.[1][2]

Toxicological Data Gaps: The chemical, physical, and toxicological properties have not been

thoroughly investigated.[1] Specific target organ toxicity, carcinogenicity, mutagenicity, and

reproductive toxicity data are not available.[1]

Ecological Hazard: No data is available on the ecological effects of this compound.[1] It is

recommended to prevent its release into the environment.[1]

Safe Handling and Storage
Due to the corrosive nature of this compound and the lack of comprehensive toxicity data,

stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
A complete barrier between the researcher and the chemical must be established.[3]

Eye/Face Protection: Wear chemical safety goggles and a face shield. Eye protection must

be tested and approved under appropriate government standards such as NIOSH (US) or

EN 166 (EU).[1]

Skin Protection:

Hand Protection: Handle with chemically resistant gloves (e.g., nitrile or neoprene). Gloves

must be inspected prior to use. Use proper glove removal technique (without touching the

glove's outer surface) to avoid skin contact. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices.[1][4]

Body Protection: Wear a lab coat. For protocols with a higher risk of splash or dust

generation, a chemical-resistant apron or suit is recommended.[1][4]

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust or aerosols.[1][3] If a fume hood is not available, a fit-tested N95 respirator

is the minimum requirement for handling solids. For volatile substances or when aerosol

generation is likely, a higher level of respiratory protection, such as a full-face respirator with

appropriate cartridges or a powered air-purifying respirator (PAPR), is necessary.[3]
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Engineering Controls
All work with Methyl 6-hydroxy-5-nitronicotinate must be performed in a well-ventilated

area, preferably within a certified chemical fume hood.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Safety showers and eyewash stations must be readily accessible in the immediate work

area.

Storage
Store in a cool, dry place away from incompatible materials.[1][4]

Keep containers tightly closed in a dry and well-ventilated place.[1]

Store at room temperature.[1]

Containers should be stored in secondary containment.[4]

Emergency Procedures
First-Aid Measures
Immediate medical attention is required in all cases of exposure.

General Advice: Consult a physician. Show the Safety Data Sheet to the doctor in

attendance. Move out of the dangerous area.[1]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water for at least 15 minutes. Consult a physician.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a

POISON CENTER or doctor/physician.[1]
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If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: No data available.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas. Avoid breathing dust.[1]

Environmental Precautions: Do not let the product enter drains.[1]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[1]

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.[1]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: No data available.

Incompatible Materials: No data available.

Hazardous Decomposition Products: No data available.
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Experimental Protocols for Safety Assessment
Given that Methyl 6-hydroxy-5-nitronicotinate is classified as causing severe skin burns, a

key experimental protocol for safety assessment would be an in vitro skin corrosion test. The

OECD Test Guideline 431 provides a validated method for this purpose, avoiding the use of live

animals.[5][6]

OECD Test Guideline 431: In Vitro Skin Corrosion -
Reconstructed Human Epidermis (RhE) Test Method
Objective: To identify corrosive substances and mixtures, and to partially sub-categorize

corrosives, without the use of laboratory animals.[5]

Principle: The test is based on the premise that corrosive chemicals can penetrate the stratum

corneum and are cytotoxic to the underlying cell layers. It utilizes a reconstructed human

epidermis (RhE) model which mimics the biochemical and physiological properties of the upper

layers of human skin. The test material is applied topically to the RhE model, and cell viability is

measured after specific exposure times. Corrosive materials are identified by their ability to

decrease cell viability below defined threshold levels.[7]

Methodology:

RhE Model Preparation: A commercially available, validated RhE model (e.g., EpiDerm™,

EpiSkin™) is used. The tissues are conditioned by placing them in a culture medium and

incubating them.

Test Chemical Application:

The test chemical (liquid or solid) is applied uniformly to the surface of the RhE tissue.[7]

Typically, a sufficient amount (e.g., 25 µL for liquids or 25 mg for solids) is applied to cover

the epidermis.

Two tissue replicates are used for each treatment, control, and exposure time.[7]

Exposure and Incubation:
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The tissues are exposed to the test chemical for defined periods, typically 3 minutes and 1

hour.

After the exposure period, the test chemical is carefully removed by rinsing with a buffered

saline solution.

Cell Viability Assessment (MTT Assay):

The tissues are transferred to a fresh medium containing MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide).

Viable cells in the tissue reduce the yellow MTT to a blue formazan salt.

The tissues are incubated for approximately 3 hours.

The formazan salt is then extracted from the tissues using a solvent (e.g., isopropanol).

The optical density of the extracted formazan is measured using a spectrophotometer.

Data Interpretation:

Cell viability is expressed as a percentage relative to the negative control.

Classification Criteria:

Corrosive: If the mean cell viability after a 3-minute exposure is ≤ 50%.

Corrosive: If the mean cell viability after a 1-hour exposure is ≤ 15%.

Non-Corrosive: If the mean cell viability after a 1-hour exposure is > 15%.

Visualizations
The following diagrams illustrate key logical workflows for handling and assessing the safety of

chemical compounds in a research setting.
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General Workflow for Safe Chemical Handling

Planning Phase

Preparation Phase

Execution Phase

Post-Execution Phase

Identify Chemical & 
 Review Literature

Obtain Safety Data Sheet (SDS)

Perform Risk Assessment

Design Experiment

Based on Hazards

Select & Inspect PPE Prepare Engineering Controls 
 (e.g., Fume Hood)

Handle Chemical According to Protocol

Observe & Document

Decontaminate Work Area

Dispose of Waste Properly

Update Chemical Inventory

Click to download full resolution via product page

Caption: A logical workflow for safe chemical handling in a research environment.
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Decision Process for Handling a Compound with Unknown Toxicity

Compound with Unknown
Full Toxicological Profile

Assess Available Data
(SDS, Structural Analogs)

Is a Significant Hazard
Known or Suspected?

Assume High Hazard Potential
(Corrosive, Toxic, etc.)

Yes No / Unsure

Implement Maximum Precautions:
- Full PPE

- Containment (Fume Hood/Glovebox)
- Small Quantities Only

Develop Specific
Standard Operating Procedure (SOP)

Peer Review of SOP
& Risk Assessment

Proceed with Experiment
with Extreme Caution

Approved

Re-evaluate Safety Measures

Changes Needed

Click to download full resolution via product page

Caption: A decision-making workflow for handling chemicals with incomplete toxicological data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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